Ethyl 3-[(1-benzoxepin-4-ylcarbonyl)amino]benzoate

• Molecular Formula: C20H17NO4
• Molecular Weight: 335.4 g/mol
• IUPAC Name: ethyl 3-(1-benzoxepine-4-carbonylamino)benzoate
• InChI: InChI=1S/C20H17NO4/c1-2-24-20(23)16-7-5-8-17(13-16)21-19(22)15-10-11-25-18-9-4-3-6-14(18)12-15/h3-13H,2H2,1H3,(H,21,22)
• InChI Key: WLEWCDBXLSZJDZ-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC(=CC=C1)NC(=O)C2=CC3=CC=CC=C3OC=C2

Description

Ethyl 3-[(1-benzoxepin-4-ylcarbonyl)amino]benzoate is an organic compound that belongs to the class of esters It is characterized by the presence of an ethyl ester group attached to a benzoate moiety, which is further linked to a benzoxepin ring system

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of Ethyl 3-[(1-benzoxepin-4-ylcarbonyl)amino]benzoate typically involves the esterification of 3-[(1-benzoxepin-4-ylcarbonyl)amino]benzoic acid with ethanol in the presence of an acid catalyst. The reaction is carried out under reflux conditions to ensure complete conversion of the acid to the ester. The general reaction scheme is as follows:

$$\text{3-[(1-benzoxepin-4-ylcarbonyl)amino]benzoic acid} + \text{ethanol} \xrightarrow{\text{acid catalyst}} \text{this compound} + \text{water}$$3-[(1-benzoxepin-4-ylcarbonyl)amino]benzoic acid+ethanolacid catalyst​Ethyl 3-[(1-benzoxepin-4-ylcarbonyl)amino]benzoate+water

Industrial Production Methods

In an industrial setting, the production of this compound can be scaled up by using continuous flow reactors. This allows for better control over reaction parameters such as temperature, pressure, and residence time, leading to higher yields and purity of the final product.

Chemical Reactions Analysis

Types of Reactions

Ethyl 3-[(1-benzoxepin-4-ylcarbonyl)amino]benzoate can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding carboxylic acids or ketones.

Reduction: Reduction reactions can convert the ester group to an alcohol.

Substitution: Nucleophilic substitution reactions can occur at the ester or benzoxepin moiety.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) or sodium borohydride (NaBH₄) are used.

Substitution: Nucleophiles like hydroxide ions (OH⁻) or amines can be employed for substitution reactions.

Major Products Formed

Oxidation: Carboxylic acids or ketones.

Reduction: Alcohols.

Substitution: Various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

Ethyl 3-[(1-benzoxepin-4-ylcarbonyl)amino]benzoate has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anti-inflammatory properties.

Medicine: Explored for its potential use in drug development, particularly in the design of novel therapeutic agents.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of Ethyl 3-[(1-benzoxepin-4-ylcarbonyl)amino]benzoate involves its interaction with specific molecular targets and pathways. The compound may exert its effects by binding to enzymes or receptors, thereby modulating their activity. The exact molecular targets and pathways can vary depending on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

• Ethyl benzoate
• Methyl benzoate
• Ethyl 4-aminobenzoate

Uniqueness

Ethyl 3-[(1-benzoxepin-4-ylcarbonyl)amino]benzoate is unique due to the presence of the benzoxepin ring system, which imparts distinct chemical and biological properties compared to other esters